Cas no 2172529-79-0 (1-(5-hydroxypentyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(5-hydroxypentyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172529-79-0
• MF: C₁₁H₁₉N₃O₃
• MW: 241.286862611771
• CID: 5569005
• PubChem ID: 165594517
• Update Time: 2025-05-20

1-(5-hydroxypentyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2172529-79-0
• EN300-1594939
• 1-(5-hydroxypentyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde

• Inchi： 1S/C11H19N3O3/c1-17-8-5-11-10(9-16)12-13-14(11)6-3-2-4-7-15/h9,15H,2-8H2,1H3
• InChI Key： LSTKEXPDVGISQM-UHFFFAOYSA-N
• SMILES： O(C)CCC1=C(C=O)N=NN1CCCCCO

Computed Properties

• Exact Mass: 241.14264148g/mol
• Monoisotopic Mass: 241.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 77.2Ų

Additional information on 1-(5-hydroxypentyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde

Introduction to 1-(5-hydroxypentyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172529-79-0)

1-(5-hydroxypentyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172529-79-0) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential applications in drug development. The unique structural features of this compound, particularly the presence of a hydroxyl group and a methoxyethyl substituent, make it a promising candidate for various therapeutic applications.

The chemical structure of 1-(5-hydroxypentyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde is characterized by a 1,2,3-triazole core with a hydroxypentyl and methoxyethyl substituent. The hydroxyl group can participate in hydrogen bonding interactions, which can enhance the compound's solubility and bioavailability. The methoxyethyl substituent adds flexibility and lipophilicity, which can influence the compound's pharmacokinetic properties. These structural features collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent studies have highlighted the biological activities of 1-(5-hydroxypentyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antiviral activity. Preliminary studies have demonstrated that 1-(5-hydroxypentyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde exhibits potent antiviral effects against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action appears to involve the inhibition of viral replication through interference with viral RNA synthesis. This makes it a promising candidate for the development of antiviral drugs.

In addition to its anti-inflammatory and antiviral properties, 1-(5-hydroxypentyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde has also shown potential as an anticancer agent. In vitro studies using various cancer cell lines have demonstrated that this compound can induce apoptosis and inhibit cell proliferation. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings suggest that this compound may have therapeutic potential in cancer treatment.

The pharmacokinetic properties of 1-(5-hydroxypentyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde have been investigated to assess its suitability for further development as a drug candidate. Studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile in animal models. The presence of the hydroxyl group and methoxyethyl substituent contributes to its favorable solubility and permeability characteristics.

Toxicity studies have also been conducted to evaluate the safety profile of 1-(5-hydroxypentyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde. In vitro cytotoxicity assays using normal human cell lines have demonstrated that the compound has low toxicity at therapeutic concentrations. Additionally, in vivo toxicity studies in animal models have not shown any significant adverse effects at doses relevant for therapeutic use.

The synthesis of 1-(5-hydroxypentyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde has been optimized to improve yield and purity. Various synthetic routes have been explored, including copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions and other click chemistry methods. These synthetic strategies allow for efficient and scalable production of the compound, which is essential for its further development as a drug candidate.

In conclusion, 1-(5-hydroxypentyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172529-79-0) is a promising organic compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its favorable pharmacological properties, making it an attractive lead molecule for further drug development. Ongoing research continues to explore its full potential in various disease areas.